Cas no 61942-72-1 (2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride)
61942-72-1 structure
Product Name:2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride
CAS No:61942-72-1
MF:C12H17ClO2S
MW:260.780181646347
CID:525536
PubChem ID:222488
Update Time:2025-04-19
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonylchloride, 2,5-bis(1-methylethyl)-
- 2,5-di(propan-2-yl)benzenesulfonyl chloride
- 2,5-diisopropylbenzene-1-sulfonyl chloride
- 2,5-diisopropylbenzenesulfonyl chloride
- 2,5-diisopropyl-benzenesulfonyl chloride
- 2,5-Diisopropyl-benzolsulfochlorid
- 2,5-Diisopropyl-benzolsulfonylchlorid
- AC1L5BU5
- AC1Q3VNK
- AG-J-28956
- AR-1D4140
- CTK2F8505
- NSC8536
- 2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride
-
- Inchi： 1S/C12H17ClO2S/c1-8(2)10-5-6-11(9(3)4)12(7-10)16(13,14)15/h5-9H,1-4H3
- InChI Key： OUZQFXRSNCKYFE-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C=CC=1C(C)C)C(C)C)(=O)=O
Computed Properties
- Exact Mass: 260.06391
- Monoisotopic Mass: 260.0637786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
- LogP: 4.94170
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1654919-0.05g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 0.05g |
$101.0 | 2023-06-04 | |
| Enamine | EN300-1654919-0.1g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 0.1g |
$152.0 | 2023-06-04 | |
| Enamine | EN300-1654919-0.25g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 0.25g |
$216.0 | 2023-06-04 | |
| Enamine | EN300-1654919-0.5g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 0.5g |
$407.0 | 2023-06-04 | |
| Enamine | EN300-1654919-1.0g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 1g |
$528.0 | 2023-06-04 | |
| Enamine | EN300-1654919-2.5g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 2.5g |
$1034.0 | 2023-06-04 | |
| Enamine | EN300-1654919-5.0g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 5g |
$1530.0 | 2023-06-04 | |
| Enamine | EN300-1654919-10.0g |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95% | 10g |
$2269.0 | 2023-06-04 | |
| Enamine | EN300-1654919-50mg |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95.0% | 50mg |
$101.0 | 2023-09-21 | |
| Enamine | EN300-1654919-100mg |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride |
61942-72-1 | 95.0% | 100mg |
$152.0 | 2023-09-21 |
2,5-bis(propan-2-yl)benzene-1-sulfonyl chloride Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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